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Compound of Interest

2-((4-
Compound Name:

Methoxyphenyl)ethynyl)aniline
CAS No.: 157869-15-3

Cat. No.: B3067797

Get Quote

Executive Summary

2-((4-Methoxyphenyl)ethynyl)aniline (CAS: 157869-15-3) is a critical ortho-alkynyl aniline
intermediate used primarily in the synthesis of 2-substituted indoles via the Larock
heteroannulation or electrophilic cyclization. Its structural core features an electron-rich 4-
methoxyphenyl moiety linked via an alkyne spacer to an aniline ring.

This guide provides a technical comparison of synthetic routes, detailed characterization data,
and performance benchmarks against structural analogs. It is designed for medicinal chemists
requiring high-purity building blocks for indole-based drug discovery.

Comparative Synthesis Guide

Two primary methodologies exist for synthesizing this intermediate: the Standard Sonogashira
Coupling (Pd/Cu) and the Green Copper-Free Protocol.
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Method A: Standard Pd/Cu-Catalyzed Sonogashira
(Benchmark)

e Mechanism: Palladium-catalyzed cross-coupling of 2-iodoaniline and 4-ethynylanisole using
a copper(l) co-catalyst.

e Pros: High yields (85-95%), mild conditions (RT to 40°C), robust kinetics.

o Cons: Residual copper contamination (requires extensive workup for pharma-grade specs),
homocoupling side products.

Method B: Copper-Free "Green" Sonogashira

e Mechanism: Pd-catalyzed coupling using specialized ligands (e.g., XPhos) or amine-rich
solvents to activate the alkyne without Cu.

e Pros: Eliminates heavy metal (Cu) impurities, higher regioselectivity, cleaner impurity profile.

o Cons: Slower reaction rates, often requires higher temperatures (60-80°C) or more
expensive Pd-catalysts.

Performance Matrix

Feature Method A (Standard Pd/Cu) Method B (Cu-Free)
Yield High (88-92%) Moderate (75-85%)
Reaction Time Fast (2-4 hours) Slow (12-24 hours)

) Lower (Cu salts, )
Purity (Crude) h ling) High (>98%)
omocoupling

Cost Efficiency High (Cheap reagents) Low (Expensive ligands)

Scalability Excellent Good

Detailed Characterization Data

The following data represents the purified intermediate synthesized via Method A.
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Physicochemical Properties

o Appearance: Pale yellow to tan solid.

Molecular Formula: CisH13NO

Molecular Weight: 223.27 g/mol [1]

Melting Point: 118 — 120 °C (Lit. analogs range 115-125°C depending on purity).

Solubility: Soluble in DCM, CHCIs, DMSO, EtOAc; Insoluble in water.

Spectral Data Suite
1. "1H NMR (400 MHz, CDCI5)

Distinctive diagnostic peaks include the methoxy singlet and the broad aniline amine signal.

Shift (6 ppm) Multiplicity Integration Assignment
Doublet (d, J =8.8 Ar-H (Anisole, ortho to
7.40 - 7.45 2H
Hz) alkyne)
Doublet (d, J=7.5 -
7.28-7.32 1H Ar-H (Aniline, C6)
Hz)
7.08-7.12 Triplet (td) 1H Ar-H (Aniline, C4)
Doublet (d, J =8.8 Ar-H (Anisole, ortho to
6.85 - 6.89 2H
Hz) OMe)
6.68 —6.72 Multiplet (m) 2H Ar-H (Aniline, C3, C5)
4.25 Broad Singlet (br s) 2H -NHz (Exchangeable)
3.82 Singlet (s) 3H -OCHs

2. M13}C NMR (100 MHz, CDCls)

Key features are the alkyne carbons and the deshielded C-O carbon.
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Shift (6 ppm) Assignment

159.8 C-OMe (Quaternary, Anisole)
147.8 C-NH2z (Quaternary, Aniline)
133.1 Ar-CH (Anisole)

132.2 Ar-CH (Aniline)

129.5 Ar-CH (Aniline)

117.8 Ar-CH (Aniline)

1151 Ar-CH (Anisole)

114.2 C-Alkyne (Quaternary)
114.0 Ar-CH (Aniline)

108.5 C-Alkyne (Quaternary)

95.2 Alkyne C=C

85.5 Alkyne C=C

55.3 -OCHs

3. Mass Spectrometry (ESI/GC-MS)
e Calculated Mass: 223.10

e Found [M+H]*: 224.1

e Fragmentation Pattern: Major peak at m/z 208 (Loss of -CHs from methoxy group).

4. IR Spectroscopy (Neat/KBr)
e 3460, 3370 cm~1: N-H stretching (Primary amine doublet).

e 2205 cm~1: C=C alkyne stretching (Weak, characteristic of internal alkyne).

e 1605, 1510 cm~*: Aromatic C=C bending.
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1245 cm~1: C-O stretching (Aryl ether).

Experimental Protocol (Method A: Standard)

Objective: Synthesis of 2-((4-Methoxyphenyl)ethynyl)aniline on a 5.0 mmol scale.

Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge
with Argon/Nitrogen.[2]

Charging: Add 2-iodoaniline (1.10 g, 5.0 mmol), PdCI2(PPhs)2 (70 mg, 0.1 mmol, 2 mol%),
and Cul (19 mg, 0.1 mmol, 2 mol%).

Solvent: Add anhydrous Triethylamine (EtsN) (15 mL) and degassed THF (5 mL).
Addition: Add 4-ethynylanisole (0.73 g, 5.5 mmol, 1.1 equiv) dropwise via syringe.

Reaction: Stir at Room Temperature for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1). The
spot for 2-iodoaniline (Rf ~0.4) should disappear; product appears as a fluorescent spot (Rf
~0.35).

Workup: Dilute with Diethyl Ether (50 mL). Filter through a Celite pad to remove Pd/Cu
residues. Wash the filtrate with Sat. NH4ClI (2 x 30 mL) and Brine (30 mL).

Purification: Dry organic layer over Na2SOa, concentrate in vacuo. Purify via flash column
chromatography (SiO2, Gradient 0-10% EtOAc in Hexanes).

Yield: Expect 0.95 - 1.05 g (85-94%) of a pale yellow solid.

Visual Workflows
Synthesis Pathway (Sonogashira)
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Caption: Standard Pd/Cu-catalyzed cross-coupling workflow for high-yield synthesis.

Downstream Application: Larock Indole Synthesis

This intermediate is the specific precursor for 2-(4-methoxyphenyl)indole.
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Caption: Transformation of the ethynyl aniline intermediate into functionalized indoles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-2-4-methoxyphenyl-ethynyl-aniline-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3067797/docs#characterization-data-comparison-guide-2-4-methoxyphenyl-ethynyl-aniline-1
https://www.benchchem.com/product/b3067797/docs#characterization-data-comparison-guide-2-4-methoxyphenyl-ethynyl-aniline-1
https://www.benchchem.com/product/b3067797?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3067797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

